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Abstract

Trimethyloxonium tetrafluoroborate, often referred to as Meerwein's salt, is a powerful and
versatile electrophilic methylating agent widely employed in organic synthesis.[1] Its crystalline,
solid nature and high reactivity make it an indispensable tool for the methylation of a diverse
range of functional groups, often under mild conditions where traditional alkylating agents fail.
[2][3] This technical guide provides an in-depth overview of the physical and chemical
properties of trimethyloxonium tetrafluoroborate, detailed experimental protocols for its
synthesis and application, and a summary of its key characteristics to facilitate its effective and
safe use in research and development.

Physicochemical Properties

Trimethyloxonium tetrafluoroborate is a white to off-white crystalline solid at room
temperature.[4][5][6] It is known for its high reactivity, particularly its sensitivity to moisture, with
which it reacts rapidly.[1][7]

Table 1: Physical and Chemical Properties of Trimethyloxonium Tetrafluoroborate
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Property Value References
Molecular Formula C3HeBF40O [819]
Molecular Weight 147.91 g/mol [L105]1819][10]
Appearance WTic;e to off-white crystalline AY]6]

soli

141-143°C (decomposes)[11],
Melting Point ~180°C (decomposes)[3], 1121311812
eHng Fom 179.6-180°C[1], ~200°C[5][8] R

[12]

Soluble in nitrobenzene,
nitromethane, chloroform, hot
acetone, and liquid sulfur
Solubility dioxide. Slightly soluble in [415118][12]
dichloromethane. Insoluble in
common organic solvents like

ether.

Moisture-sensitive; reacts
violently with water.[7][9]

Stability Stable when stored under dry, [B1[719]
inert conditions, preferably at

low temperatures (-20°C).[3]

Note: The reported melting point of trimethyloxonium tetrafluoroborate varies, likely due to
the rate of heating and the presence of impurities resulting from different preparation methods.
[2][11]

Chemical Reactivity and Applications

The primary utility of trimethyloxonium tetrafluoroborate lies in its potent electrophilic
methylating ability.[4][5] It is considered one of the most powerful commercially available
methylating agents, capable of reacting with a wide array of nucleophiles.[1]

Key applications include:
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o O-Methylation: Esterification of carboxylic acids[1], and methylation of phenols, enols, and
lactones.[2]

» N-Methylation: Alkylation of amides, lactams, and various heterocyclic amines.[2]
e S-Methylation: Conversion of sulfides to sulfonium salts.[2]

o Other Applications: It also serves as a catalyst for the polymerization of cyclic sulfides and
ethers.[3][5]

The methylation reaction proceeds via the transfer of a methyl group from the trimethyloxonium
cation to the nucleophilic substrate. The reaction is typically carried out in aprotic solvents such
as dichloromethane, nitromethane, or liquid sulfur dioxide.[2]

Experimental Protocols
Synthesis of Trimethyloxonium Tetrafluoroborate

A common and effective method for the synthesis of trimethyloxonium tetrafluoroborate
involves the reaction of boron trifluoride etherate with dimethyl ether and epichlorohydrin.[1][2]

[3]

Experimental Workflow: Synthesis of Trimethyloxonium Tetrafluoroborate
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Synthesis of Trimethyloxonium Tetrafluoroborate

Charge a three-necked flask with boron trifluoride diethyl etherate and dichloromethane under an inert atmosphere.

Cooling & Addition

Cool the mixture and introduce dry dimethyl ether.

Addition

Add epichlorohydrin dropwise with vigorous stirring.

Reaction

Stir the reaction mixture overnight to allow for the formation of a crystalline precipitate.

Isolation

Isolate the crystalline product by filtration under an inert atmosphere.

Purification

Wash the product with anhydrous dichloromethane and then with anhydrous ether.

Dry the trimethyloxonium tetrafluoroborate under vacuum.

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of trimethyloxonium tetrafluoroborate.

Detailed Methodology:
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Apparatus: A three-necked flask equipped with a mechanical stirrer, a gas inlet tube, and a

condenser fitted with a drying tube. All glassware should be flame-dried and assembled under

an inert atmosphere (e.g., nitrogen or argon).

Reagents:

Boron trifluoride diethyl etherate (BFs-OEtz2)
Anhydrous dichloromethane (CHzCl2)
Dry dimethyl ether ((CH3)20)

Epichlorohydrin

Procedure:

The reaction flask is charged with boron trifluoride diethyl etherate and anhydrous
dichloromethane under a positive pressure of inert gas.

The flask is cooled in an ice bath, and dry dimethyl ether is bubbled into the solution with
stirring.

Epichlorohydrin is added dropwise to the stirred solution.

The reaction mixture is stirred at room temperature overnight, during which time a white
crystalline solid precipitates.

The supernatant is removed via a cannula or by filtration under an inert atmosphere.

The crystalline solid is washed several times with anhydrous dichloromethane and then with
anhydrous diethyl ether to remove any unreacted starting materials and byproducts.

The resulting white solid, trimethyloxonium tetrafluoroborate, is dried under vacuum and
stored in a desiccator at low temperature.

General Protocol for Methylation
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This protocol provides a general guideline for the methylation of a nucleophilic substrate using
trimethyloxonium tetrafluoroborate.

Experimental Workflow: General Methylation Reaction
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General Methylation Workflow

Dissolve the substrate in an anhydrous aprotic solvent under an inert atmosphere.

Reagent Addition

Add trimethyloxonium tetrafluoroborate portion-wise with stirring.

Reaction

Monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS).

Extract the product with an appropriate organic solvent.

Drying

Dry the organic layer over an anhydrous drying agent (e.g., Na2SOa4, MgSOa).

Purify the crude product by chromatography, distillation, or recrystallization.
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Reactivity of Trimethyloxonium Tetrafluoroborate

Trimethyloxonium Cation Nucleophile
[(CH3)s0]* (e.g., R-OH, R-NHz, R-SH)

Byproduct: Dimethyl Ether Electrophilic Methyl Group
(CHs)20 (6+)

Methylated Product
(e.g., R-OCHs, R-NHCH3s, R-SCH5)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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